2-phenoxy-1,2,3,4-tetrahydronaphthalen-1-amine, Mixture of diastereomers

• CAS No.: 1042648-64-5
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol
• IUPAC Name: 2-phenoxy-1,2,3,4-tetrahydronaphthalen-1-amine
• InChI: InChI=1S/C16H17NO/c17-16-14-9-5-4-6-12(14)10-11-15(16)18-13-7-2-1-3-8-13/h1-9,15-16H,10-11,17H2
• InChI Key: YWJTWWODPWSCAI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C(C1OC3=CC=CC=C3)N

Description

2-phenoxy-1,2,3,4-tetrahydronaphthalen-1-amine, mixture of diastereomers, is a chemical compound with the molecular formula C16H17NO and a molecular weight of 239.32 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-phenoxy-1,2,3,4-tetrahydronaphthalen-1-amine typically involves the reaction of 2-phenoxynaphthalene with ammonia or an amine under specific conditions . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

2-phenoxy-1,2,3,4-tetrahydronaphthalen-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding naphthalenone derivatives.

Reduction: Reduction reactions can convert it into more saturated amine derivatives.

Substitution: It can undergo substitution reactions, particularly nucleophilic substitutions, to form various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like sodium methoxide for substitution reactions .

Major Products Formed

The major products formed from these reactions include naphthalenone derivatives from oxidation, saturated amine derivatives from reduction, and various substituted naphthalenes from substitution reactions .

Scientific Research Applications

2-phenoxy-1,2,3,4-tetrahydronaphthalen-1-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: This compound is studied for its potential biological activities, including its effects on various biological pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-phenoxy-1,2,3,4-tetrahydronaphthalen-1-amine involves its interaction with specific molecular targets and pathways. While detailed mechanisms are still under investigation, it is believed to modulate certain biological pathways, potentially through binding to specific receptors or enzymes .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-phenoxy-1,2,3,4-tetrahydronaphthalen-1-amine include:

• 2-phenyl-1,2,3,4-tetrahydronaphthalene
• 1,2,3,4-tetrahydro-1-naphthylamine

Uniqueness

What sets 2-phenoxy-1,2,3,4-tetrahydronaphthalen-1-amine apart from similar compounds is its unique phenoxy group, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .